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Compound of Interest

3-Bromo-2-
Compound Name:
(trifluoromethyl)thiophene

Cat. No.: B1346392

In-Depth Technical Guide: 3-Bromo-2-
(trifluoromethyl)thiophene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, properties,
and key data for 3-Bromo-2-(trifluoromethyl)thiophene, a fluorinated heterocyclic compound
of interest in medicinal chemistry and materials science.

Molecular Structure and Properties

3-Bromo-2-(trifluoromethyl)thiophene is a substituted thiophene ring, which is a five-
membered aromatic heterocycle containing a sulfur atom. In this derivative, the thiophene ring
is substituted with a bromine atom at the 3-position and a trifluoromethyl group at the 2-
position. The presence of the trifluoromethyl group, a strong electron-withdrawing group,
significantly influences the electronic properties of the thiophene ring, impacting its reactivity
and potential applications.

Molecular Formula: CsH2BrFsS[1][2][3]
Molecular Weight: 231.03 g/mol [1]

CAS Number: 924818-17-7[1][2]
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The structural representation of 3-Bromo-2-(trifluoromethyl)thiophene is as follows:

Caption: Molecular structure of 3-Bromo-2-(trifluoromethyl)thiophene.

Physicochemical Data

A summary of the key physicochemical properties for 3-Bromo-2-(trifluoromethyl)thiophene
is presented in the table below. Please note that experimental data for some properties of this
specific compound are not readily available in the public domain.

Property Value Source
Molecular Formula CsH2BrFsS [11[2][3]
Molecular Weight 231.03 g/mol [1]

CAS Number 924818-17-7 [1][2]
Physical State Not specified N/A
Melting Point Not available N/A
Boiling Point Not available N/A
Density Not available N/A

Experimental Protocols

Detailed experimental protocols for the synthesis of 3-Bromo-2-(trifluoromethyl)thiophene
are not explicitly available in the cited literature. However, the synthesis of structurally related
brominated and trifluoromethylated thiophenes often involves multi-step reaction sequences. A
plausible synthetic approach could involve the introduction of the trifluoromethyl group onto a
pre-brominated thiophene precursor or vice versa, utilizing specialized fluorination and
bromination reagents. Researchers should consult advanced organic synthesis literature for
methodologies applicable to the preparation of poly-substituted thiophenes.

Spectroscopic Data

Specific *H and 3C NMR spectroscopic data for 3-Bromo-2-(trifluoromethyl)thiophene (CAS
924818-17-7) are not available in the provided search results. For structural confirmation and
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purity assessment, it is recommended to acquire experimental NMR data. As a reference, the
IH NMR spectrum of the related compound 3-bromothiophene shows signals in the aromatic
region, typically between & 7.0 and 7.5 ppm. The 13C NMR spectrum would be expected to
show five distinct signals for the thiophene ring carbons, with their chemical shifts influenced by
the bromine and trifluoromethyl substituents.

Safety and Handling

For detailed safety and handling information, it is crucial to consult the Safety Data Sheet
(SDS) provided by the supplier. General safety precautions for handling similar organobromine
and organofluorine compounds include:

Working in a well-ventilated fume hood.

o Wearing appropriate personal protective equipment (PPE), including safety goggles, gloves,
and a lab coat.

e Avoiding inhalation, ingestion, and skin contact.

» Storing the compound in a tightly sealed container in a cool, dry place away from
incompatible materials.

Logical Relationships of Key Information

The following diagram illustrates the logical flow of information for characterizing 3-Bromo-2-
(trifluoromethyl)thiophene.
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Caption: Key informational relationships for 3-Bromo-2-(trifluoromethyl)thiophene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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